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Compound of Interest

Compound Name: 5-Methyl-5-nonanol

Cat. No.: B1582256

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of 5-Methyl-5-nonanol. The following procedural guidance is designed to facilitate safe
laboratory operations and ensure proper disposal, building a foundation of trust in our
commitment to laboratory safety beyond the product itself.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Methyl-5-nonanol is provided
below for easy reference.[1][2][3]

Property Value

Molecular Formula C10H220

Molecular Weight 158.28 g/mol
Appearance Colorless liquid
Boiling Point 201.3°C at 760 mmHg
Flash Point 8l.1°C

Density 0.82 g/cm?3

CAS Number 33933-78-7
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Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 5-Methyl-5-

nonanol. While specific breakthrough times for 5-Methyl-5-nonanol are not available,

recommendations are based on guidelines for handling aliphatic alcohols.

PPE Category

Recommendation

Rationale

Eye Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield should be used in
addition to goggles if there is a

significant splash hazard.

Protects against splashes
which can cause serious eye

damage.

Hand Protection

Chemical-resistant gloves such
as Nitrile, Neoprene, or Butyl

rubber.

Prevents skin contact which
can cause irritation. As specific
breakthrough times are not
available, it is crucial to inspect
gloves before each use and
replace them immediately if

signs of degradation appear.

Respiratory Protection

Use in a well-ventilated area. If
engineering controls are
insufficient or if exposure limits
are exceeded, a full-face
respirator with appropriate

cartridges should be used.

Prevents respiratory irritation

from vapors.

Body Protection

A flame-resistant lab coat
should be worn and kept fully

buttoned.

Protects against skin contact

from splashes.

Footwear

Closed-toe shoes.

Protects feet from spills.

Occupational Exposure Limits (OELS)
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Specific occupational exposure limits for 5-Methyl-5-nonanol have not been established.
However, for a structurally similar tertiary alcohol, tert-Butyl alcohol (CAS 75-65-0), the
following limits have been set and can be used as a conservative guideline. It is important to
note that these are for a different compound and should be used for guidance only.

Organization TWA (8-hour) STEL (15-minute)
NIOSH REL 100 ppm (300 mg/m3) 150 ppm (450 mg/m3)
OSHA PEL 100 ppm (300 mg/m3)

ACGIH TLV 100 ppm (300 mg/m3)

NIOSH: National Institute for Occupational Safety and Health; OSHA: Occupational Safety and
Health Administration; ACGIH: American Conference of Governmental Industrial Hygienists;
TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.[4][5][6]

Operational and Disposal Plans
Handling and Storage Protocol

e Engineering Controls: Always handle 5-Methyl-5-nonanol in a well-ventilated area,
preferably within a chemical fume hood.

o Personal Protective Equipment: Before beginning work, ensure all recommended PPE is
worn correctly.

» Dispensing: When transferring the chemical, use appropriate tools to avoid splashes and the
generation of aerosols.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Disposal Plan
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5-Methyl-5-nonanol is a non-halogenated organic solvent and should be disposed of as
chemical waste.[7][8][9]

e Waste Collection: Collect waste 5-Methyl-5-nonanol in a dedicated, properly labeled, and
sealed container for non-halogenated organic waste.[7][10] Do not mix with halogenated
solvents, as this will increase disposal costs.[9]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name "5-Methyl-5-nonanol".[7]

» Storage of Waste: Store the waste container in a designated satellite accumulation area,
away from incompatible materials.[10]

» Disposal Method: Arrange for the disposal of the waste through a licensed chemical waste
disposal company. This may involve incineration at a permitted facility.[8] Do not dispose of
down the drain.[7][11]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as hazardous waste. The rinsed container can then be disposed
of according to institutional guidelines.

Emergency Procedures
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Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water for at least 15
minutes. Seek medical attention if irritation
persists.[12][13]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[12][13]

Ingestion

Do not induce vomiting. Rinse mouth with water.
Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[14]

Spill

Evacuate the area. Remove all sources of
ignition. Ventilate the area. Absorb the spill with
an inert material (e.g., vermiculite, sand) and
place it in a sealed container for disposal.[12]
[15]

Experimental Workflow

The following diagram outlines the standard workflow for the safe handling of 5-Methyl-5-

nonanol from receipt to disposal.
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Caption: Workflow for Safe Handling of 5-Methyl-5-nonanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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